2-(Hydroxymethyl)-5-methylbenzoic acid

• CAS RN: 72985-22-9
• Molecular Formula: C9H10O3
• Molecular Weight: 166.17 g/mol
• IUPAC Name: 2-(hydroxymethyl)-5-methylbenzoic acid
• InChI: InChI=1S/C9H10O3/c1-6-2-3-7(5-10)8(4-6)9(11)12/h2-4,10H,5H2,1H3,(H,11,12)
• InChI Key: CVFHJTNQTAYJBX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)CO)C(=O)O

Description

2-(Hydroxymethyl)-5-methylbenzoic acid is a useful research compound. Its molecular formula is C9H10O3 and its molecular weight is 166.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A colorless, homogeneous solution of 6-methylisobenzofuran-1(3H)-one (0.95 g, 6.41 mmol), KOH (0.576 g, 10.26 mmol) in methanol (20.52 mL) and water (5.13 mL) was refluxed. After two hr, the reaction was cooled to room temperature, concentrated in vacuo, and acidified with 1 M aqueous KHSO4 to pH ˜3. The mixture was extracted with EtOAc (4×50 mL). The combined extract was dried over MgSO4 and concentrated in vacuo to give the desired product (0.632 g, 3.81 mmol, 59.4% yield) as a white solid.